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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of N-Cbz-DL-alanine, a crucial reagent in peptide synthesis and various other
applications within drug development and scientific research. This document outlines its
appearance and melting point, supported by a detailed experimental protocol for melting point
determination and a logical workflow for its synthesis.

Core Data Summary

The quantitative physicochemical data for N-Cbz-DL-alanine is summarized in the table below
for easy reference and comparison.

Property Value Citations

White to almost white powder
Appearance ] ] [1]
or crystalline solid.

Melting Point 112.0to 116.0 °C [1]

Experimental Protocols
Determination of Melting Point
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The melting point of N-Cbz-DL-alanine is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound, whereas a broad melting range often indicates the
presence of impurities. The capillary method is the standard technique for determining the
melting point of crystalline solids like N-Cbz-DL-alanine.[2]

Principle:

A small, finely powdered sample of the substance is heated in a sealed capillary tube. The
temperature at which the substance begins to melt and the temperature at which it becomes
completely liquid are recorded as the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

e Sample Preparation:

o Ensure the N-Cbz-DL-alanine sample is completely dry and in a powdered form.[3] If the
sample consists of coarse crystals, gently grind it into a fine powder using a mortar and
pestle.[2]

o Carefully introduce a small amount of the powdered sample into the open end of a
capillary tube.

o Tap the sealed end of the capillary tube on a hard surface to compact the sample into a
column of 2-3 mm in height at the bottom of the tube.

e Melting Point Measurement:
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o Place the capillary tube containing the sample into the heating block of the melting point
apparatus.

o For an initial, rapid determination, heat the sample quickly to get an approximate melting
point.

o Allow the apparatus to cool down to at least 20°C below the approximate melting point.

o For an accurate measurement, begin heating again at a slow, controlled rate, typically 1-
2°C per minute, as the temperature approaches the expected melting point.

o Observe the sample closely through the magnifying lens.
o Record the temperature at which the first drop of liquid appears (the initial melting point).

o Continue heating at the same slow rate and record the temperature at which the entire
sample has melted into a clear liquid (the final melting point).

o The recorded range between the initial and final melting points is the melting range of the
sample. For a pure substance, this range is typically narrow.[4]

Logical Workflow Visualization

While N-Cbz-DL-alanine is not typically involved in signaling pathways, its synthesis is a
fundamental process for its application in research and development. The following diagram
illustrates a generalized workflow for the synthesis of N-Cbz protected amino acids.
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General Synthesis Workflow for N-Cbz-DL-alanine

Starting Materials

Work-up and Purification Final Product

Click to download full resolution via product page

Caption: General synthesis workflow for N-Cbz-DL-alanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of N-Cbhz-
DL-alanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554550#n-cbz-dI-alanine-melting-point-and-
appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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